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Compound of Interest

Compound Name:
Tetraethylene glycol monoethyl

ether

Cat. No.: B1596445 Get Quote

Proper disposal of tetraethylene glycol monoethyl ether is crucial for ensuring laboratory

safety and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage this chemical waste in accordance

with safety regulations.

Immediate Safety and Handling Precautions
Before handling tetraethylene glycol monoethyl ether, it is essential to be aware of its

potential hazards and to use appropriate personal protective equipment (PPE).

Hazard Identification:

Causes serious eye irritation (GHS Category 2A).[1][2]

May be harmful if swallowed, potentially causing abdominal discomfort, nausea, and central

nervous system depression.[3]

Prolonged or repeated skin contact may lead to defatting and drying of the skin.[3]

The tendency of many ethers to form explosive peroxides over time is a significant concern.

[4]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields.[1][4][5]

Skin Protection: Handle with chemical-impermeable gloves (e.g., nitrile or neoprene). Wear

protective clothing to prevent skin exposure.[1][5]

Respiratory Protection: Use in a well-ventilated area, such as under a chemical fume hood,

to avoid breathing in mist or vapors.[2][6][7]

Step-by-Step Disposal Procedure
The disposal of tetraethylene glycol monoethyl ether should be treated as a hazardous

waste process, managed from the point of generation to its final disposal ("cradle-to-grave").[8]

Step 1: Waste Identification and Classification

Treat all unused or contaminated tetraethylene glycol monoethyl ether as hazardous

waste.[9]

Do not mix it with non-hazardous waste.

Step 2: Segregation

Segregate waste tetraethylene glycol monoethyl ether from other chemical waste streams

to avoid dangerous reactions.[10][11]

Specifically, keep it away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.[3][4][7]

Step 3: Container Selection and Labeling

Container: Use a compatible, leak-proof container, preferably the original container.[9][10]

Glass containers are suitable; do not use aluminum or galvanized containers.[4] The

container must be in good condition and have a tightly sealing lid.[9]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name ("Tetraethylene Glycol Monoethyl Ether"), and the associated hazards

(e.g., "Eye Irritant," "Potential Peroxide Former").[12] The label should also include the

accumulation start date.
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Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

within the laboratory.[12][13]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.[12]

Store in a cool, dry, well-ventilated area away from ignition sources, heat, and direct sunlight.

[3][4]

Step 5: Arranging for Disposal

Do not dispose of tetraethylene glycol monoethyl ether down the drain or in regular trash.

[6]

Contact your institution's Environmental Health and Safety (EHS or OCRS) office to

schedule a pickup for hazardous waste.[9][13]

Follow your institution's specific procedures for waste collection requests.[9] Your EHS office

will work with a licensed hazardous waste hauler for proper treatment and disposal, which

may include incineration or fuel blending.[12]

Quantitative Data Summary
The following table summarizes key quantitative data for tetraethylene glycol monoethyl
ether, relevant for its safe handling and storage.
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Property Value Source

GHS Hazard Statement
H319: Causes serious eye

irritation
[1][2]

Boiling Point 158 - 160 °C @ 5 mmHg [5]

Flash Point > 110 °C / > 230 °F [5]

Specific Gravity 0.987 [5]

Vapor Density 7.18 [5]

Experimental Protocols
This document provides operational guidance rather than experimental results. Therefore,

experimental protocols are not applicable.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of tetraethylene
glycol monoethyl ether.
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Step 1: Preparation & PPE

Step 2: Waste Handling & Segregation

Step 3: Containment & Labeling

Step 4: Accumulation & Storage

Step 5: Final Disposal

Wear Appropriate PPE:
- Safety Goggles

- Impermeable Gloves
- Lab Coat

Identify as Hazardous Waste

Segregate from
Incompatible Chemicals

Use a Compatible,
Leak-Proof Container

Label Container:
- 'Hazardous Waste'

- Chemical Name
- Hazard Warnings

- Date

Store in Designated
Satellite Accumulation Area (SAA)

Keep Container Tightly Closed

Contact EHS/Safety Office
for Waste Pickup

Waste Transferred to
Licensed Disposal Facility

Click to download full resolution via product page

Caption: Disposal workflow for tetraethylene glycol monoethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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